Cas no 870238-39-4 (Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester)

• Product Name: Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester
• CAS No: 870238-39-4
• MF: C₉H₅BrClNO₂S
• MW: 306.563499212265
• CID: 1861532
• PubChem ID: 58622488
• Update Time: 2025-10-21

Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester
• methyl 4-bromo-7-chlorothieno[2,3-c]pyridine-2-carboxylate
• 4-Bromo-7-chloro-thieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• thieno[2,3-c]pyridine-2-carboxylic acid,4-bromo-7-chloro-,methyl ester
• DA-32487
• PLXPYNYEFDAWIJ-UHFFFAOYSA-N
• SCHEMBL5554833
• 870238-39-4
• methyl4-bromo-7-chlorothieno[2,3-c]pyridine-2-carboxylate

• Inchi： 1S/C9H5BrClNO2S/c1-14-9(13)6-2-4-5(10)3-12-8(11)7(4)15-6/h2-3H,1H3
• InChI Key： PLXPYNYEFDAWIJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C1C=C(C(=O)OC)S2)Cl

Computed Properties

• Exact Mass: 304.89129g/mol
• Monoisotopic Mass: 304.89129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester

Comprehensive Analysis of Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester (CAS No. 870238-39-4)

The compound Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester (CAS No. 870238-39-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a thienopyridine core with halogen substituents (bromo and chloro), makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in targeting enzyme inhibition and receptor binding.

In recent years, the demand for halogenated heterocycles like Thieno[2,3-c]pyridine-2-carboxylic acid derivatives has surged, driven by their utility in designing novel therapeutics. The presence of both bromo and chloro groups enhances the compound's reactivity, enabling selective functionalization for further derivatization. This aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for high-affinity interactions. Scientists frequently search for "CAS 870238-39-4 solubility" or "Thieno[2,3-c]pyridine synthesis methods," reflecting its practical relevance in lab workflows.

From a synthetic chemistry perspective, the methylester group in 870238-39-4 offers versatility for hydrolysis or transesterification reactions, a feature often explored in patent literature. The compound’s thienopyridine scaffold is also a hotspot in medicinal chemistry, as similar structures appear in FDA-approved drugs for neurological and inflammatory conditions. Queries such as "4-bromo-7-chloro-thienopyridine applications" or "safe handling of halogenated esters" indicate user interest in both its applications and laboratory safety protocols.

Environmental and regulatory considerations are another critical aspect. While CAS 870238-39-4 is not classified as hazardous under major chemical inventories, its halogen content warrants attention in green chemistry approaches. Researchers are investigating catalytic methods to reduce waste during its synthesis, responding to broader industry demands for sustainable practices. Keywords like "biodegradable thienopyridine derivatives" or "eco-friendly bromination techniques" highlight this intersection of innovation and environmental responsibility.

In material science, the Thieno[2,3-c]pyridine core contributes to electron-deficient systems used in organic semiconductors and OLEDs. The compound’s optical properties, influenced by its bromo and chloro substituents, are under study for potential use in photovoltaic devices. Searches for "conductive polymers with thienopyridine" or "CAS 870238-39-4 UV spectrum" reflect these interdisciplinary applications.

To summarize, Thieno[2,3-c]pyridine-2-carboxylic acid, 4-bromo-7-chloro-, methylester represents a multifaceted tool for researchers. Its structural features align with cutting-edge trends in drug development, sustainable synthesis, and advanced materials, ensuring its continued relevance in scientific literature and industrial R&D.